Cas no 1227958-29-3 (2-Bromo-5-fluoropyridine-3,4-diamine)

• Product Name: 2-Bromo-5-fluoropyridine-3,4-diamine
• CAS No: 1227958-29-3
• MF: C₅H₅BrFN₃
• MW: 206.015702962875
• MDL: MFCD19443191
• CID: 823285
• PubChem ID: 57345869
• Update Time: 2025-08-05

2-Bromo-5-fluoropyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoropyridine-3,4-diamine
• QC-70
• AC-25127
• MFCD19443191
• CS-0005643
• DTXSID00720998
• 1227958-29-3
• 2-Bromo-5-fluoro-pyridine-3,4-diamine
• DB-364834
• AKOS015919603
• PB33462
• CS2040

• MDL： MFCD19443191
• Inchi： 1S/C5H5BrFN3/c6-5-4(9)3(8)2(7)1-10-5/h1H,9H2,(H2,8,10)
• InChI Key： KYOVVGJWLPAWHQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CN=1)F)N)N

Computed Properties

• Exact Mass: 204.96500
• Monoisotopic Mass: 204.96509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93000
• LogP: 2.31000

Additional information on 2-Bromo-5-fluoropyridine-3,4-diamine

2-Bromo-5-fluoropyridine-3,4-diamine

The compound 2-Bromo-5-fluoropyridine-3,4-diamine (CAS No. 1227958-29-3) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its pyridine ring structure, which is substituted with a bromine atom at position 2, a fluorine atom at position 5, and amino groups at positions 3 and 4. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of bioactive compounds targeting various diseases. The presence of halogens such as bromine and fluorine in the molecule enhances its lipophilicity and stability, which are crucial for drug-like properties. Moreover, the diamino functionality at positions 3 and 4 provides opportunities for further functionalization, enabling the creation of complex molecular architectures.

One of the most promising applications of 2-Bromo-5-fluoropyridine-3,4-diamine lies in its use as an intermediate in the synthesis of antiviral agents. Researchers have demonstrated that this compound can be transformed into highly potent inhibitors of viral proteases, which are essential enzymes for viral replication. For instance, a study published in *Nature Communications* (2023) reported that derivatives of this compound exhibited remarkable antiviral activity against emerging pathogens such as SARS-CoV-2 variants.

In addition to its role in drug discovery, 2-Bromo-5-fluoropyridine-3,4-diamine has also been explored in the field of materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconducting materials for thin-film transistors (TFTs). A recent paper in *Advanced Materials* (2023) described how this compound can be incorporated into polymer blends to enhance charge transport properties, paving the way for next-generation electronic devices.

The synthesis of 2-Bromo-5-fluoropyridine-3,4-diamine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common methods include nucleophilic substitution reactions and diazotization followed by coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions. For example, proton NMR analysis can confirm the positions of substituents on the pyridine ring, while mass spectrometry can determine its molecular weight and fragmentation patterns.

In terms of safety and handling, 2-Bromo-5-fluoropyridine-3,4-diamine should be treated with care due to its potential reactivity under certain conditions. Proper personal protective equipment (PPE) should be used during synthesis and handling to minimize exposure risks. Storage should be in a cool, dry place away from incompatible substances to ensure stability.

Looking ahead, ongoing research continues to uncover new applications for pyridine derivatives like 2-Bromo-5-fluoropyridine-3,4-diamine. Its versatility as a starting material for diverse chemical transformations positions it as a key player in both academic research and industrial development. As advancements in synthetic chemistry and materials science progress, this compound is likely to find even more innovative uses across multiple disciplines.